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Compound of Interest

Compound Name: Ammonium tetrafluoroborate

Cat. No.: B080579 Get Quote

Essential Safety and Handling Guide for Ammonium
Tetrafluoroborate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ammonium tetrafluoroborate. Adherence to these

procedures is vital for ensuring personal safety and proper disposal.

Ammonium tetrafluoroborate is a corrosive chemical that can cause severe skin burns and

eye damage.[1][2][3] Ingestion is also toxic.[4] Therefore, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
The following personal protective equipment is required when handling Ammonium
tetrafluoroborate:

Eye and Face Protection: Always wear tightly fitting safety goggles.[5][6] A face shield should

be worn in conjunction with goggles when there is a risk of splashing or dust generation.[5]

[7]

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves.[8] Nitrile rubber gloves with a

minimum thickness of 0.11 mm are recommended.[6] Always inspect gloves before use
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and dispose of contaminated gloves according to good laboratory practices.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure, such

as a lab coat, long-sleeved clothing, and a chemical-resistant apron.[5][7][8]

Respiratory Protection: When dust is generated, a NIOSH/MSHA or European Standard EN

149 approved respirator is required.[2][8] Work should be conducted in a well-ventilated

area, preferably under a chemical fume hood.[2]

Chemical and Physical Properties
Property Value

Synonyms Ammonium fluoborate[1][2]

CAS Number 13826-83-0[1]

Molecular Formula NH₄BF₄

Molecular Weight 104.84 g/mol [1]

Appearance White crystalline solid[4][9]

Melting Point 230 °C

pH 3.5 (5 g/L in water at 20°C)[10]

Solubility Soluble in water[4][9]

Storage Class
8B: Non-combustible, corrosive hazardous

materials[10]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential to mitigate the risks

associated with Ammonium tetrafluoroborate.

Handling and Storage Protocol
Preparation: Before handling, ensure you are trained on the proper procedures and have all

necessary PPE.[7] An emergency shower and eyewash station should be readily accessible.

[7][8]
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Handling:

Handle in a well-ventilated area or under a chemical fume hood.[2][9]

Avoid contact with skin, eyes, and clothing.[3][9]

Avoid generating dust.[9]

Do not eat, drink, or smoke in the handling area.[7]

Wash hands thoroughly after handling.[3][9]

Storage:

Store in a cool, dry, well-ventilated area.[1][2]

Keep containers tightly closed as the material is moisture-sensitive.[1][11]

Store away from incompatible materials such as strong oxidizing agents, strong acids,

strong bases, and metals.[2][11]

Spill and Emergency Procedures
Immediate Actions:

In case of eye contact, immediately flush with plenty of water for at least 15 minutes,

including under the eyelids, and seek immediate medical attention.[1][7]

For skin contact, immediately wash off with plenty of water for at least 15 minutes and

remove all contaminated clothing.[1]

If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[1][2]

If ingested, do NOT induce vomiting. Rinse mouth with water and call a physician or

poison control center immediately.[1]

Spill Cleanup:
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Evacuate non-essential personnel from the spill area.[7]

Wear the appropriate PPE as described above.[7]

Collect the powdered material using a method that avoids dust generation (e.g., careful

sweeping or vacuuming with a HEPA filter) and place it in a sealed container for disposal.

[7]

Ventilate and wash the spill area after cleanup is complete.[7]

Disposal Plan
Ammonium tetrafluoroborate must be disposed of as hazardous waste.

Waste Collection:

Collect waste material in its original container or a suitable, labeled, and sealed container.

[7]

Do not mix with other waste.

Disposal:

Dispose of the waste in accordance with all local, state, and federal regulations.[3]

Contact your institution's Environmental Health and Safety (EHS) office for specific

disposal procedures.[7]

Handle uncleaned containers as you would the product itself.

Workflow for Handling Ammonium Tetrafluoroborate
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Workflow for Safe Handling and Disposal of Ammonium Tetrafluoroborate
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Caption: Safe handling workflow for Ammonium tetrafluoroborate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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